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Compound of Interest

Compound Name: 2-Chloro-3,6-difluoropyridine
Cat. No.: B12984236
Get Quote

Executive Summary

2-Chloro-3,6-difluoropyridine is a tri-substituted pyridine scaffold increasingly utilized in the
discovery of central nervous system (CNS) agents, particularly GPR17 modulators for the
treatment of demyelinating diseases like Multiple Sclerosis. Its unique substitution pattern—
featuring a reactive chlorine at the ortho position flanked by fluorine atoms—provides a
versatile handle for nucleophilic aromatic substitution (

) and metal-catalyzed cross-coupling reactions, enabling the precise construction of complex
bioactive molecules.

Chemical Identity & Physical Properties

This compound is defined by the specific arrangement of halogens which dictates its reactivity
profile. The chlorine atom at position 2 is highly activated due to the inductive effects of the
adjacent ring nitrogen and the fluorine at position 3.
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Property Data
Chemical Name 2-Chloro-3,6-difluoropyridine
CAS Registry Number 1807031-39-5

C

H
Molecular Formula

CIF

N
Molecular Weight 149.53 g/mol
SMILES FC1=CC=C(F)C(Cl)=N1
Appearance Colorless to light yellow liquid
Boiling Point ~135-140 °C (Predicted/Analogous)

Soluble in DCM, EtOAc, DMSO; sparingly

Solubilit
Y soluble in water

Note on Nomenclature: The numbering priority assigns the ring nitrogen as position 1. The
substituents are numbered to give the lowest locant set. Numbering counter-clockwise yields 2-

chloro-3,6-difluoro, which is preferred over 6-chloro-2,5-difluoro.

Synthesis & Manufacturing Protocol

The most robust synthetic route avoids the use of unstable diazonium intermediates, instead
utilizing a regioselective rearrangement of a pyridine-N-oxide precursor. This method ensures
high regiocontrol, directing the chlorine to the vacant alpha-position.

Core Synthetic Pathway
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» N-Oxidation: Conversion of commercially available 2,5-difluoropyridine to its N-oxide using
urea hydrogen peroxide (UHP) and trifluoroacetic anhydride (TFAA).

» Regioselective Chlorination: Treatment with phosphorus oxychloride (POCI

). The mechanism involves the formation of a chlorophosphonium intermediate followed by
nucleophilic attack of chloride at the alpha position (C6 of the original ring), resulting in
deoxygenative chlorination.

Experimental Protocol (Step-by-Step)

Step 1: Synthesis of 2,5-Difluoropyridine-1-oxide

» Reagents: 2,5-Difluoropyridine (1.0 eq), Urea Hydrogen Peroxide (3.0 eq), Trifluoroacetic
Anhydride (2.5 eq).[1]

o Solvent: Dichloromethane (DCM).[1]

e Procedure: Dissolve 2,5-difluoropyridine in DCM. Add UHP. Dropwise add TFAA at 0°C
(exothermic). Stir at 25°C for 16 hours. Quench with saturated NaHCO

.[1] Extract with DCM, dry over MgSO

, and concentrate.[1]

Step 2: Synthesis of 2-Chloro-3,6-difluoropyridine

Reagents: 2,5-Difluoropyridine-1-oxide (1.0 eq), POCI

(2.0 eq), DMF (catalytic/additive).

Solvent: DCM.

Procedure: Dissolve the N-oxide in DCM. Add POCI

dropwise at 0°C. Stir at 25°C for 16 hours.

Workup: Pour into saturated Na

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://patents.google.com/patent/WO2024104462A1/en
https://patents.google.com/patent/WO2024104462A1/en
https://patents.google.com/patent/WO2024104462A1/en
https://patents.google.com/patent/WO2024104462A1/en
https://www.benchchem.com/product/b12984236/docs?utm_src=pdf-body#technical-whitepaper-2-chloro-3-6-difluoropyridine-as-a-strategic-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12984236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

CO
(careful gas evolution). Extract with Methyl tert-butyl ether (MTBE). Dry and concentrate.

 Purification: Flash column chromatography or vacuum distillation.

Reaction Workflow Diagram

POCI3, DMF
Urea H202, TFAA DCM, 0°C -> 25°C
2,5-Difluoropyridine DCM, 0°C -> 25°C 2,5-Difluoropyridine-1-oxide (Regioselective Chlorination) . 2-Chloro-3,6-difluoropyridine
(Starting Material) (Intermediate) " (Target: CAS 1807031-39-5)

Click to download full resolution via product page

Figure 1: Two-step synthesis via N-oxide activation, ensuring regioselective chlorination at the
C6 position (becoming C2 in the final product).

Applications in Drug Discovery

The 2-chloro-3,6-difluoropyridine scaffold is a critical building block for GPR17 antagonists.
GPR17 is a G-protein-coupled receptor involved in the maturation of oligodendrocytes; its
inhibition is a therapeutic strategy for remyelination in Multiple Sclerosis.

Mechanism of Scaffold Utility

e C2-Chlorine: Acts as a "warhead" for

reactions with amines or alkoxides, or as a partner for Suzuki/Buchwald couplings to attach
aryl or heteroaryl groups.

o C3-Fluorine: Increases the electrophilicity of the C2 position (ortho-effect) and modulates the
pKa of the pyridine nitrogen.

o C6-Fluorine: Blocks metabolic oxidation at the susceptible alpha-position and provides a
secondary handle for further functionalization if needed.

Downstream Synthesis Logic
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2-Chloro-3,6-difluoropyridine
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Nitration (HNO3/H2S04)
-> 2-Chloro-3,6-difluoro-5-nitropyridine

Functionalization

SNAr Substitution (C2)
with Amines/Alkoxides

Lead Optimization

GPR17 Modulators
(CNS Therapeutics)
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Figure 2: Application of the scaffold in generating GPR17 modulators via nitration and
subsequent substitution.

Safety & Handling
As a halogenated pyridine, this compound requires strict adherence to safety protocols.

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).

o Handling: Perform all operations in a fume hood. Avoid contact with strong oxidizing agents.

» Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

References

e GPR17 Modulators Patent:W02024104462A1 - Gprl7 modulators and uses thereof.
(Describes the specific synthesis of CAS 1807031-39-5 from 2,5-difluoropyridine).
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e Chemical Identity:2-Chloro-3,6-difluoropyridine Product Page. BLD Pharm.

e Related Isomer Data:Synthesis of fluorinated pyridines via N-oxide rearrangement. (General
methodology reference). Journal of Organic Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. WO2024104462A1 - Gprl7 modulators and uses thereof - Google Patents
[patents.google.com]
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a Strategic Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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